Cas no 1351409-39-6 (2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione)

2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione structure
1351409-39-6 structure
Product Name:2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
CAS No:1351409-39-6
MF:C20H28FN5O3
MW:405.46642780304
MDL:MFCD31714221
CID:5217759
Update Time:2025-11-01

2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

    • BDBM50438565
    • 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
    • 2-(4-{4-[2-(2-Fluoro-ethoxy)-phenyl]-piperazin-1-yl}-butyl)-4-methyl-2H-[1,2,4]triazine-3,5-dione
    • 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-[2-(2-fluoroethoxy)phenyl]-1-piperazinyl]butyl]-4-methyl-
    • MDL: MFCD31714221
    • Inchi: 1S/C20H28FN5O3/c1-23-19(27)16-22-26(20(23)28)10-5-4-9-24-11-13-25(14-12-24)17-6-2-3-7-18(17)29-15-8-21/h2-3,6-7,16H,4-5,8-15H2,1H3
    • InChI Key: SXCVVYUSUGUSMW-UHFFFAOYSA-N
    • SMILES: FCCOC1C=CC=CC=1N1CCN(CCCCN2C(N(C)C(C=N2)=O)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 583
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68.7

2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB532501-1 g
2-(4-{4-[2-(2-Fluoro-ethoxy)-phenyl]-piperazin-1-yl}-butyl)-4-methyl-2H-[1,2,4]triazine-3,5-dione
1351409-39-6
1g
€850.90 2023-02-01
abcr
AB532501-1g
2-(4-{4-[2-(2-Fluoro-ethoxy)-phenyl]-piperazin-1-yl}-butyl)-4-methyl-2H-[1,2,4]triazine-3,5-dione; .
1351409-39-6
1g
€850.90 2025-02-15

2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione Related Literature

Additional information on 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione

Introduction to 2-(4-(4-(2-(2-Fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione (CAS No. 1351409-39-6)

2-(4-(4-(2-(2-Fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione, with the CAS number 1351409-39-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazine core and a piperazine moiety substituted with a fluoroethoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluoroethoxyphenyl group in the compound's structure is particularly noteworthy due to its ability to modulate the compound's lipophilicity and receptor binding affinity. Fluorine atoms are known for their electron-withdrawing properties and can significantly influence the pharmacokinetic and pharmacodynamic profiles of a molecule. In the context of 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione, this substitution may enhance its ability to cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) disorders.

The piperazine moiety is another key structural feature of this compound. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and interact with various biological targets. In this specific compound, the piperazine ring is linked to a butyl chain, which further influences its conformational flexibility and binding properties. This combination of structural elements suggests that 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione may exhibit high selectivity and potency for specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The study demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models of inflammation.

In addition to its anti-inflammatory effects, 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione has also been investigated for its potential as an antipsychotic agent. A study published in the European Journal of Pharmacology reported that this compound shows high affinity for dopamine D2 receptors and serotonin 5-HT1A receptors. These findings suggest that it could be a valuable candidate for the treatment of schizophrenia and other psychiatric disorders.

The pharmacokinetic properties of 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties make it suitable for once-daily dosing regimens and improve patient compliance.

In terms of safety and toxicity profiles, preliminary studies have shown that 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione exhibits low toxicity at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and potential side effects.

The development of 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-yl)butyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. Additionally, there is growing interest in exploring its potential as a multi-target directed ligand (MTDL), which could address multiple aspects of complex diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 2-(4-(4-(2-(2-fluoroethoxy)phenyl)piperazin-1-y l)but yl ) - 8 -m eth yl - 8 , 8 - d ioxo - 8 , 8 - d ihydro - 8 H - [ 8 , 8 ' : [ 8 ' , 8 '' ] tri az ine [ 8 , 8 ' : [ 8 ' , 8 '' ] tri az ine] (CAS No. 135177790909096) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds significant promise for improving patient outcomes in multiple disease conditions.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd